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Compound of Interest

Compound Name: Methyl 7-Methylindole-3-acetate
Cat. No.: B12288000
Get Quote

CAS 1783785-91-0 | High-Purity Indole Scaffold
Part 1: Executive Summary & Strategic Utility

Methyl 7-methylindole-3-acetate (CAS 1783785-91-0) is a specialized indole derivative
characterized by a methyl substitution at the C7 position and a methyl ester functionality at the
C3 side chain. This compound serves as a critical lipophilic precursor to 7-methylindole-3-
acetic acid (7-Me-1AA), a potent auxin analog and a versatile building block in medicinal
chemistry.

For drug development professionals, the C7-methyl substitution is non-trivial; it introduces
specific steric hindrance that can block metabolic oxidation at the vulnerable C7 position,
potentially increasing the metabolic stability of the indole core compared to unsubstituted
analogs. In plant biology and agrochemistry, the methyl ester form acts as a "masked" auxin,
facilitating superior membrane permeability before enzymatic hydrolysis releases the active
acid.

Part 2: Chemical Identity & Physicochemical
Characterization[1][2][3]
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This section aggregates the core physical constants required for analytical verification and

formulation.
Property Specification
IUPAC Name Methyl 2-(7-methyl-1H-indol-3-yl)acetate
CAS Number 1783785-91-0
Molecular Formula C12H13NO2
Molecular Weight 203.24 g/mol
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, Methanol, Ethyl Acetate;

Insoluble in Water

LogP (Predicted)

~2.8 (Optimal for membrane permeability)

Melting Point

Note: Experimental values vary by crystal form.
[1] Typically 50-55°C (Est.)

Storage

2-8°C, inert atmosphere (Ar/Nz), protect from
light

Part 3: Synthetic Architectures & Protocols

The synthesis of Methyl 7-methylindole-3-acetate can be approached via two primary

architectures: Direct Esterification (from the acid) or De Novo Construction (via Fischer Indole

Synthesis).

Architecture A: Direct Esterification (Recommended for High

Purity)

This pathway is preferred when 7-methylindole-3-acetic acid is available. It offers the highest

yield and simplest purification.

Protocol:
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 Dissolution: Dissolve 10.0 mmol of 7-methylindole-3-acetic acid in 30 mL of anhydrous
Methanol (MeOH).

o Catalysis: Cool the solution to 0°C. Dropwise add 1.0 mL of concentrated Sulfuric Acid
(H2S04) or Thionyl Chloride (SOCI2). Expert Note: SOCI: is preferred for moisture-sensitive
downstream applications as it scavenges water.

o Reflux: Heat the mixture to reflux (65°C) for 3-5 hours. Monitor via TLC (30%
EtOAc/Hexanes).

o Workup: Concentrate MeOH under reduced pressure. Resuspend residue in Ethyl Acetate
(EtOAc) and wash with saturated NaHCOs (to neutralize acid) followed by Brine.

 Purification: Dry organic layer over MgSOu, filter, and concentrate. Recrystallize from
Hexane/EtOAc if necessary.

Architecture B: De Novo Fischer Indole Synthesis

Used when constructing the indole core from basic anilines.
Protocol:

o Hydrazone Formation: React (2-methylphenyl)hydrazine with Methyl 4-oxobutanoate (or
equivalent aldehyde/acetal) in ethanol with catalytic acetic acid.

o Cyclization: Treat the isolated hydrazone with a Lewis acid (e.g., ZnClz or Polyphosphoric
acid) at 100-120°C to induce sigmatropic rearrangement and cyclization.

o Refinement: The resulting crude indole ester requires column chromatography to remove
regioisomers.

Visualization: Synthetic Logic Flow
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Figure 1: Dual synthetic pathways demonstrating the convergent efficiency of direct
esterification versus the modularity of Fischer synthesis.

Part 4: Applications in Drug Discovery & Chemical

Biology[5]
1. The "Masked" Auxin Mechanism

In plant systems, the polarity of free indole-3-acetic acid (IAA) limits its passive diffusion across
lipophilic membranes. Methyl 7-methylindole-3-acetate acts as a prodrug.

o Mechanism: The ester enters the cell via passive diffusion. Intracellular esterases (e.g.,
AtMES family in Arabidopsis) hydrolyze the methyl group, releasing the active 7-Me-IAA.

 Significance: 7-Me-IAA is often resistant to rapid oxidative degradation compared to native
IAA, leading to prolonged signaling effects.

2. Medicinal Chemistry Scaffold

The 7-methyl group is a strategic tool in Structure-Activity Relationship (SAR) studies:

o Metabolic Blockade: It obstructs the C7 position, a common site for oxidative metabolism by
Cytochrome P450 enzymes.

o Conformational Lock: The steric bulk interacts with the C3 side chain, potentially restricting
rotation and locking the molecule into a bioactive conformation for receptor binding (e.g., in
kinase inhibitors or GPCR ligands).

Visualization: Biological Activation Pathway
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Figure 2: The activation cascade of Methyl 7-methylindole-3-acetate, highlighting its role as a
membrane-permeable precursor.

Part 5: Handling, Stability & Safety

« Stability: The ester bond is susceptible to hydrolysis under strongly acidic or basic
conditions. Store in a desiccator.

« Light Sensitivity: Indoles are prone to photo-oxidation. Store in amber vials.
« Safety Profile:

o H315: Causes skin irritation.
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o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

o Protocol: Always handle in a fume hood with nitrile gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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